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Compound of Interest

Compound Name: 2-Bromobutyryl chloride

Cat. No.: B1265789

For Immediate Release

This technical guide serves as a centralized resource for researchers, scientists, and
professionals in drug development, providing essential identification parameters for 2-
Bromobutyryl chloride. The following sections detail the standardized nomenclature and
molecular descriptors crucial for accurate documentation, database searches, and regulatory
submissions.

Core Chemical Identifiers

The accurate identification of chemical compounds is fundamental to scientific research and
development. For 2-Bromobutyryl chloride, several standardized identifiers are used globally.
These include the IUPAC name for systematic nomenclature, the SMILES string for a linear
representation of the molecular structure, and the InChl and InChlKey for unique, layered
textual representation.

Identifier Type Value
IUPAC Name 2-bromobutanoyl chloride[1][2][3][4]
SMILES CCC(C(=0O)ChBr[1][2][4]

INChl=1S/C4H6BrClO/c1-2-
3(5)4(6)7/h3H,2H2,1H3[1][2][5]

InChl

InChiKey DROZQELYZZXYSX-UHFFFAOYSA-N[1][3][4]
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Experimental Protocols

Due to the nature of this document focusing on the fundamental identifiers of 2-Bromobutyryl
chloride, detailed experimental protocols for its use are not within the current scope. 2-
Bromobutyryl chloride is primarily used as a reagent in organic synthesis.[3][5] Researchers
interested in specific applications, such as the acylation of proteins or the synthesis of
pharmaceutical intermediates, should consult relevant literature for detailed experimental
procedures.[1]

Logical Relationships of Identifiers

The following diagram illustrates the relationship between the common name of the compound
and its primary chemical identifiers.

2-Bromobutyryl chloride

is identified by |s represented by \is encoded as

IUPAC Name SMILES String InChl String

Click to download full resolution via product page

Caption: Relationship between the common name and its key chemical identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 2-Bromobutanoyl chloride | C4H6BrCIO | CID 90734 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-Bromobutyryl chloride | 22118-12-3 | Benchchem [benchchem.com]

4. 2-Bromobutyryl Chloride 98.0+%, TCI America™ | Fisher Scientific [fishersci.ca]

5. CAS 22118-12-3: 2-Bromobutanoyl chloride | CymitQuimica [cymitquimica.com]

To cite this document: BenchChem. [2-Bromobutyryl Chloride: A Comprehensive Technical
Overview of Key Identifiers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265789#key-identifiers-for-2-bromobutyryl-chloride-
iupac-smiles-inchi]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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